Cas no 1175-42-4 (Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
1175-42-4 structure
Product Name:Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:1175-42-4
MF:C17H11N5O7
MW:397.298543214798
CID:201994
PubChem ID:291274
Update Time:2025-04-19
Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
- N,2-bis[(5-nitrofuran-2-yl)methylideneamino]benzamide
- N-[(5-Nitrofuran-2-yl)methylidene]-2-{[(5-nitrofuran-2-yl)methylidene]amino}benzene-1-carbohydrazonic acid
- DTXSID30922443
- 1175-42-4
-
- Inchi: 1S/C17H11N5O7/c23-17(20-19-10-12-6-8-16(29-12)22(26)27)13-3-1-2-4-14(13)18-9-11-5-7-15(28-11)21(24)25/h1-10H,(H,20,23)/b18-9+,19-10?
- InChI Key: HRPOOMGOGGQVDP-KWFOGPRISA-N
- SMILES: O1C(=CC=C1/C=N/C1=CC=CC=C1C(NN=CC1=CC=C([N+](=O)[O-])O1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 397.06593
- Monoisotopic Mass: 397.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.55
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.686
- PSA: 166.38
Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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